Cas no 1188139-84-5 (2-chloro-6-phenoxybenzo[d]thiazole)

• Product Name: 2-chloro-6-phenoxybenzo[d]thiazole
• CAS No: 1188139-84-5
• MF: C₁₃H₈ClNOS
• MW: 261.726720809937
• CID: 4555639
• Update Time: 2025-06-11

2-chloro-6-phenoxybenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-phenoxybenzo[d]thiazole

• Inchi： 1S/C13H8ClNOS/c14-13-15-11-7-6-10(8-12(11)17-13)16-9-4-2-1-3-5-9/h1-8H
• InChI Key： MHKLIEQIGYXSPN-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC3=CC=CC=C3)=CC=C2N=C1Cl

Additional information on 2-chloro-6-phenoxybenzo[d]thiazole

Introduction to 2-chloro-6-phenoxybenzo[d]thiazole (CAS No: 1188139-84-5)

2-chloro-6-phenoxybenzo[d]thiazole, identified by its Chemical Abstracts Service (CAS) number 1188139-84-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]thiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both chloro and phenoxy substituents in its molecular framework enhances its pharmacological potential, making it a valuable scaffold for designing novel therapeutic agents.

The benzo[d]thiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring. This structural arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The chloro group at the 2-position and the phenoxy group at the 6-position contribute to the compound's lipophilicity and binding affinity, respectively. These features make 2-chloro-6-phenoxybenzo[d]thiazole a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic strategies against various diseases, including cancer, inflammation, and infectious disorders. The benzo[d]thiazole scaffold has been extensively studied for its ability to modulate multiple biological pathways. For instance, derivatives of benzo[d]thiazole have shown inhibitory activity against enzymes such as kinases and cyclases, which are pivotal in cancer cell proliferation and survival.

2-chloro-6-phenoxybenzo[d]thiazole has been investigated for its potential role in inhibiting specific targets that are overexpressed in tumor cells. Preliminary studies suggest that this compound may interfere with signal transduction pathways involved in cell growth and differentiation. The chloro substituent is known to enhance binding interactions with hydrophobic pockets of target proteins, while the phenoxy group can engage in hydrogen bonding interactions, thereby improving the compound's affinity for its intended biological target.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify novel drug candidates. 2-chloro-6-phenoxybenzo[d]thiazole has been subjected to virtual screening algorithms to predict its binding affinity to various protein targets. These computational studies have highlighted its potential as an inhibitor of enzymes implicated in inflammatory responses and metabolic disorders.

In addition to its anti-cancer properties, 2-chloro-6-phenoxybenzo[d]thiazole has shown promise in preclinical models as a modulator of immune responses. The compound's ability to interact with immune cell surface receptors has been explored in studies aimed at developing treatments for autoimmune diseases. By modulating immune cell signaling pathways, this compound may help restore immune homeostasis in affected individuals.

The synthesis of 2-chloro-6-phenoxybenzo[d]thiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzo[d]thiazole core efficiently. The introduction of the chloro and phenoxy substituents is achieved through selective halogenation and etherification reactions, respectively.

The pharmacokinetic properties of 2-chloro-6-phenoxybenzo[d]thiazole are critical factors that determine its clinical efficacy. Studies have indicated that this compound exhibits moderate solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of novel pharmaceuticals relies heavily on collaboration between academic researchers and industry scientists. Ongoing clinical trials are evaluating the efficacy of derivatives of benzo[d]thiazole, including 2-chloro-6-phenoxybenzo[d]thiazole, in treating various diseases. These trials aim to provide definitive evidence of the compound's therapeutic potential and inform future drug development strategies.

In conclusion, 2-chloro-6-phenoxybenzo[d]thiazole (CAS No: 1188139-84-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology, immunology, and other therapeutic areas make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like 2-chloro-6-phenoxybenzo[d]thiazole will play an increasingly important role in shaping the future of healthcare.